Cas no 61588-19-0 (Carbonothioic acid, S-2-benzothiazolyl O-(phenylmethyl) ester)

• Product Name: Carbonothioic acid, S-2-benzothiazolyl O-(phenylmethyl) ester
• CAS No: 61588-19-0
• MF: C₁₅H₁₁NO₂S₂
• MW: 301.38334107399
• CID: 6624933
• Update Time: 2024-01-08

Carbonothioic acid, S-2-benzothiazolyl O-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• Carbonothioic acid, S-2-benzothiazolyl O-(phenylmethyl) ester

• Inchi： 1S/C15H11NO2S2/c17-15(18-10-11-6-2-1-3-7-11)20-14-16-12-8-4-5-9-13(12)19-14/h1-9H,10H2
• InChI Key： WIUIKKSTUCVZFP-UHFFFAOYSA-N
• SMILES： C(SC1=NC2=CC=CC=C2S1)(=O)OCC1=CC=CC=C1

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Melting Point: 89 °C(Solv: acetone (67-64-1))
• Boiling Point: 465.4±38.0 °C(Predicted)
• pka: -0.89±0.10(Predicted)